Cas no 80622-22-6 (4-[4-(methylsulfonyl)phenoxy]phenol)

• Product Name: 4-[4-(methylsulfonyl)phenoxy]phenol
• CAS No: 80622-22-6
• MF: C₁₃H₁₂O₄S
• MW: 264.296982765198
• CID: 1801636
• PubChem ID: 514882
• Update Time: 2025-04-21

4-[4-(methylsulfonyl)phenoxy]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[4-(methylsulfonyl)phenoxy]phenol
• Phenol, 4-(4-(methylsulfonyl)phenoxy)-
• phenol, 4-[4-(methylsulfonyl)phenoxy]-
• 4-(4-methylsulfonylphenoxy)phenol
• 80622-22-6
• DTXSID60230442
• 4-(4-(Methylsulfonyl)phenoxy)phenol
• CHEMBL337651
• SCHEMBL7937506
• HZGRFEXXUNXOJK-UHFFFAOYSA-N

• Inchi： 1S/C13H12O4S/c1-18(15,16)13-8-6-12(7-9-13)17-11-4-2-10(14)3-5-11/h2-9,14H,1H3
• InChI Key： HZGRFEXXUNXOJK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)OC1C=CC(=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 264.046
• Monoisotopic Mass: 264.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.319
• Boiling Point: 467.6°C at 760 mmHg
• Flash Point: 236.6°C
• Refractive Index: 1.596